Cas no 2228776-19-8 (O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine)
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine is a specialized hydroxylamine derivative featuring a sterically hindered cyclopentyl-dimethylpropyl backbone. This structural motif enhances its stability and selectivity in synthetic applications, particularly as a nucleophile or protecting group in organic synthesis. The compound’s bulky substituents reduce unwanted side reactions, making it valuable for controlled functionalization of carbonyl compounds or as an intermediate in pharmaceutical and agrochemical research. Its well-defined reactivity profile allows for precise modifications in complex molecular frameworks. The compound is typically handled under inert conditions due to the sensitivity of the hydroxylamine moiety, ensuring optimal performance in demanding synthetic workflows.
2228776-19-8 structure
Product Name:O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine
CAS No:2228776-19-8
MF:C10H21NO
MW:171.279843091965
CID:5767598
PubChem ID:165857864
Update Time:2025-11-06
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1823852
- O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine
- 2228776-19-8
-
- Inchi： 1S/C10H21NO/c1-10(2,8-12-11)7-9-5-3-4-6-9/h9H,3-8,11H2,1-2H3
- InChI Key： QAFWADOHNVNJBG-UHFFFAOYSA-N
- SMILES： O(CC(C)(C)CC1CCCC1)N
Computed Properties
- Exact Mass: 171.162314293g/mol
- Monoisotopic Mass: 171.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2Ų
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1823852-0.05g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1823852-0.1g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1823852-0.25g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1823852-0.5g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1823852-1.0g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 1g |
$1458.0 | 2023-06-01 | ||
| Enamine | EN300-1823852-2.5g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1823852-5.0g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 5g |
$4226.0 | 2023-06-01 | ||
| Enamine | EN300-1823852-10.0g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 10g |
$6266.0 | 2023-06-01 | ||
| Enamine | EN300-1823852-1g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1823852-5g |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine |
2228776-19-8 | 5g |
$2858.0 | 2023-09-19 |
O-(3-cyclopentyl-2,2-dimethylpropyl)hydroxylamine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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